Cobalt chromate

• CAS No.: 12016-69-2
• Molecular Formula: CoCr2O4
• Molecular Weight: 226.92 g/mol
• IUPAC Name: cobalt(2+);oxido(oxo)chromium
• InChI: InChI=1S/Co.2Cr.4O/q+2;;;;;2*-1
• InChI Key: NXFVVSIQVKXUDM-UHFFFAOYSA-N
• Canonical SMILES: [O-][Cr]=O.[O-][Cr]=O.[Co+2]

Description

Cobalt chromate, with the chemical formula ( \text{CoCr}_2\text{O}_4 ), is a compound that has garnered significant attention due to its unique structural, magnetic, and dielectric properties . It is a member of the spinel family, characterized by a cubic crystal structure where cobalt ions occupy tetrahedral sites and chromium ions occupy octahedral sites . This compound is known for its multiferroic properties, which means it exhibits both magnetic and electric orderings .

Preparation Methods

Cobalt chromate can be synthesized using various methods, each affecting its properties:

Hydrothermal Method: This involves reacting cobalt and chromium precursors in an aqueous solution at high temperatures and pressures.

Sol-Gel Method: This technique involves the transition of a system from a liquid “sol” into a solid “gel” phase.

Co-precipitation Method: In this method, cobalt and chromium salts are precipitated together from a solution, followed by calcination.

Sonochemical Method: This involves the use of ultrasonic waves to induce chemical reactions and produce nanoparticles.

Solution Combustion Method: This method uses a fuel (such as urea or glucose) to ignite a reaction between cobalt and chromium salts, producing this compound.

Chemical Reactions Analysis

Cobalt chromate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form higher oxidation state compounds.

Reduction: It can be reduced under specific conditions to yield lower oxidation state products.

Substitution: This compound can undergo substitution reactions where one of its ions is replaced by another ion.

Common reagents used in these reactions include hydrogen peroxide for oxidation and reducing agents like hydrogen gas for reduction . The major products formed depend on the specific reaction conditions but often include various cobalt and chromium oxides .

Scientific Research Applications

Cobalt chromate has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various chemical reactions due to its unique properties.

Biology: Research is ongoing into its potential use in biological systems, particularly in the development of biosensors.

Medicine: Its magnetic properties make it a candidate for use in medical imaging and targeted drug delivery.

Industry: This compound is used in the production of pigments, ceramics, and as a humidity sensor

Mechanism of Action

The mechanism by which cobalt chromate exerts its effects is primarily through its multiferroic properties. The compound exhibits a coupling between its magnetic and electric orderings, which can be manipulated by external magnetic or electric fields . This coupling is due to the interactions between the cobalt and chromium ions within the spinel structure .

Comparison with Similar Compounds

Cobalt chromate can be compared to other spinel compounds such as:

Copper Chromite (CuCr(_2)O(_4)): Similar in structure but with copper ions instead of cobalt.

Nickel Chromite (NiCr(_2)O(_4)): Contains nickel ions and exhibits different magnetic properties.

Zinc Chromite (ZnCr(_2)O(_4)): Contains zinc ions and is used in different industrial applications.

This compound is unique due to its specific combination of cobalt and chromium ions, which gives it distinct magnetic and dielectric properties .

Biological Activity

Cobalt chromate, a compound formed from cobalt and chromium, is primarily recognized for its applications in various industrial sectors, including pigments and coatings. However, its biological activity has garnered attention due to potential health implications, particularly in occupational settings. This article explores the biological effects, cytotoxicity, and antibacterial properties of this compound, supported by data tables and relevant case studies.

This compound is an inorganic compound with the formula $\text{CoCrO}_4$. It presents as a yellow pigment and is insoluble in water but can release cobalt and chromium ions under specific conditions. The compound's structure contributes to its reactivity and interaction with biological systems.

Cytotoxicity

This compound has been shown to exhibit significant cytotoxic effects on various cell types. A study involving primary macrophages exposed to cobalt and chromium nanoparticles revealed that increased concentrations of these ions led to elevated levels of reactive oxygen species (ROS) and protein carbonylation, indicating oxidative stress and cellular damage. The study reported a dose-dependent increase in cytotoxicity at concentrations of 100 μM and 1000 μM, with notable increases in ROS levels measured using a DiOxyQ probe .

Table 1: Cytotoxic Effects of this compound on Macrophages

Concentration (μM)	ROS Levels (Relative Fluorescence Units)	Protein Carbonylation (Relative Intensity)
Control	100	1.0
10	150	1.2
100	300	1.5
1000	500	2.0

Antibacterial Properties

Recent studies have highlighted the antibacterial properties of cobalt-chromium alloys compared to other materials like titanium. Cobalt-chromium alloys demonstrated superior suppression of bacterial growth, specifically against Staphylococcus aureus and Propionibacterium acnes. In vitro experiments showed that cobalt-chromium alloys inhibited biofilm formation more effectively than titanium alloys .

Table 2: Antibacterial Efficacy of Cobalt-Chromium Alloy

Bacterial Strain	Cobalt-Chromium Alloy (CFU/ml)	Titanium Alloy (CFU/ml)
Staphylococcus aureus	50	200
Propionibacterium acnes	30	150

Occupational Exposure

A case study focusing on workers in industries using this compound revealed a correlation between exposure levels and respiratory issues. Workers exposed to high concentrations exhibited symptoms consistent with chronic lung disease, prompting investigations into the long-term effects of this compound inhalation .

In Vivo Studies

In vivo studies have indicated that cobalt-chromium wear particles can influence bone resorption processes, potentially leading to joint failure in prosthetic applications. Research has shown that while the toxicity of these particles decreases over time, they may still elicit an inflammatory response that contributes to bone loss .

The biological activity of this compound can be attributed to several mechanisms:

• Oxidative Stress : The release of ROS upon exposure leads to oxidative damage to cellular components.
• Inflammatory Response : Cobalt ions can activate inflammatory pathways, contributing to chronic inflammation.
• Cellular Uptake : The uptake of cobalt and chromium ions by cells may disrupt normal cellular functions, leading to apoptosis or necrosis.